Cas no 6880-91-7 (Dihydrochelerythrine)

Dihydrochelerythrine Properties

Names and Identifiers

• [1,3]Benzodioxolo[5,6-c]phenanthridine,12,13- dihydro-1,2-dimethoxy-12-methyl-
• 1,2-dimethoxy-12-methyl-13H-[1,3]benzodioxolo[5,6-c]phenanthridine
• 12,13-Dihydrochelerythrine
• DIHYDROCHELERYTHRINE
• (1,3)Benzodioxolo(5,6-c)phenanthridine, 12,13-dihydro-1,2-dimethoxy-12-methyl-
• 1,2-Dimethoxy-12-methyl-12,13-dihydro[1,3]benzodioxolo[5,6-c]phenanthridine
• [ "" ]
• 3arw
• 3as1
• ConMedNP.1880
• CS-3820
• DTXSID70218913
• BCP33364
• CHEMBL400359
• FT-0775799
• 6880-91-7
• AKOS032948894
• HY-N0903
• 1,2-Dimethoxy-12-methyl-12,13-dihydro-[1,3]dioxolo[4',5':4,5]benzo[1,2-c]phenanthridine
• 1ST40186
• MFCD02183360
• SCHEMBL3864468
• AS-77280
• AC-34694
• CHEBI:140672
• 1,2-dimethoxy-12-methyl-13H-(1,3)benzodioxolo(5,6-c)phenanthridine
• 17,18-dimethoxy-21-methyl-5,7-dioxa-21-azapentacyclo[11.8.0.0(2),(1)?.0?,?.0(1)?,(1)?]henicosa-1(13),2,4(8),9,11,14(19),15,17-octaene
• DTXCID20141404
• DA-62875
• +Expand

• MDL： MFCD02183360
• InChIKey： ALZAZMCIBRHMFF-UHFFFAOYSA-N
• Inchi： 1S/C21H19NO4/c1-22-10-16-13(6-7-17(23-2)21(16)24-3)14-5-4-12-8-18-19(26-11-25-18)9-15(12)20(14)22/h4-9H,10-11H2,1-3H3
• SMILES： O1C([H])([H])OC2=C1C([H])=C1C(=C2[H])C([H])=C([H])C2C3C([H])=C([H])C(=C(C=3C([H])([H])N(C([H])([H])[H])C=21)OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 349.131408g/mol
• Surface Charge: 0
• XLogP3: 4.2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 349.131408g/mol
• Monoisotopic Mass: 349.131408g/mol
• Topological Polar Surface Area: 40.2Ų
• Heavy Atom Count: 26
• Complexity: 516
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 349.4

Experimental Properties

• LogP: 4.26750
• PSA: 40.16
• Refractive Index: 1.656
• Boiling Point: 565.9°C at 760 mmHg
• Flash Point: 171.6°C
• Color/Form: Cryst.
• Density: 1.291